Cas no 5045-36-3 (Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-(1,1-dimethylethyl)-)

Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-(1,1-dimethylethyl)- structure
5045-36-3 structure
Product Name:Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-(1,1-dimethylethyl)-
CAS No:5045-36-3
MF:C32H30N2O2
MW:474.592808246613
CID:364862
PubChem ID:18381170
Update Time:2025-04-19

Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-tert-butyl-2-[4-(5-tert-butyl-1,3-benzoxazol-2-yl)naphthalen-1-yl]-1,3-benzoxazole
    • 2,2'-(Naphthalene-1,4-diyl)bis(5-tert-butyl-1,3-benzoxazole)
    • SCHEMBL5708046
    • 5045-36-3
    • Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-(1,1-dimethylethyl)-
    • DTXSID60593307
    • Inchi: 1S/C32H30N2O2/c1-31(2,3)19-11-15-27-25(17-19)33-29(35-27)23-13-14-24(22-10-8-7-9-21(22)23)30-34-26-18-20(32(4,5)6)12-16-28(26)36-30/h7-18H,1-6H3
    • InChI Key: YDBWYQGTVHNOJM-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=C(C3=NC4=C(C=CC(=C4)C(C)(C)C)O3)C3C=CC=CC2=3)=NC2=C1C=CC(=C2)C(C)(C)C

Computed Properties

  • Exact Mass: 474.2309
  • Monoisotopic Mass: 474.230728204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 4
  • Complexity: 707
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.5
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • PSA: 52.06

Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-(1,1-dimethylethyl)- Related Literature

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